Cas no 1261647-60-2 (3-methoxy-4-(trifluoromethyl)benzene-1-sulfonamide)

• Product Name: 3-methoxy-4-(trifluoromethyl)benzene-1-sulfonamide
• CAS No: 1261647-60-2
• MF: C₈H₈F₃NO₃S
• MW: 255.214231491089
• MDL: MFCD18398577
• CID: 4984578
• PubChem ID: 134627129
• Update Time: 2025-06-08

3-methoxy-4-(trifluoromethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-4-(trifluoromethyl)benzenesulfonamide
• GS1100
• COC=1C=C(C=CC=1C(F)(F)F)S(=O)(=O)N
• 3-methoxy-4-(trifluoromethyl)benzene-1-sulfonamide

• MDL： MFCD18398577
• Inchi： 1S/C8H8F3NO3S/c1-15-7-4-5(16(12,13)14)2-3-6(7)8(9,10)11/h2-4H,1H3,(H2,12,13,14)
• InChI Key： MIWMJZZQCGKCPG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(F)(F)F)=C(C=1)OC)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 335
• XLogP3: 1.3
• Topological Polar Surface Area: 77.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3-methoxy-4-(trifluoromethyl)benzene-1-sulfonamide

Comprehensive Overview of 3-Methoxy-4-(trifluoromethyl)benzene-1-sulfonamide (CAS No. 1261647-60-2)

3-Methoxy-4-(trifluoromethyl)benzene-1-sulfonamide (CAS No. 1261647-60-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This sulfonamide derivative features a methoxy group and a trifluoromethyl substituent on the benzene ring, which contribute to its unique physicochemical properties. The compound's molecular structure makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery and material science applications.

The CAS No. 1261647-60-2 identifier is critical for researchers seeking precise information about this compound in databases like PubChem or Reaxys. Its sulfonamide functional group is a common motif in medicinal chemistry, often associated with antibacterial, antiviral, and anti-inflammatory activities. Recent studies have explored its potential as a building block for kinase inhibitors and GPCR-targeting drugs, aligning with the growing demand for novel therapeutic agents in oncology and neurology.

In the context of green chemistry trends, 3-methoxy-4-(trifluoromethyl)benzene-1-sulfonamide has been investigated for its compatibility with sustainable synthesis methods. Researchers are optimizing catalytic processes to reduce waste generation during its production—a topic frequently searched in academic forums. Additionally, its fluorinated structure resonates with the pharmaceutical industry's focus on improving metabolic stability and bioavailability in drug candidates.

The compound's spectroscopic properties (e.g., NMR, IR) are well-documented, making it a reference material for analytical laboratories. Its lipophilicity, influenced by the trifluoromethyl group, is a subject of computational chemistry studies, addressing frequent queries about structure-activity relationships (SAR) in drug design. Patent literature reveals its utility in crop protection formulations, responding to the agrochemical sector's need for environmentally benign pest control solutions.

Quality control protocols for CAS 1261647-60-2 emphasize HPLC purity assessments and crystal polymorphism studies—topics trending in pharmaceutical manufacturing circles. The compound's stability under various pH conditions is also a key consideration for formulation scientists, as evidenced by recent publications in journals like Organic Process Research & Development.

With the rise of AI-assisted molecular design, 3-methoxy-4-(trifluoromethyl)benzene-1-sulfonamide has appeared in machine learning datasets for predicting sulfonamide reactivity. This intersects with frequent search terms like "computational drug discovery" and "fragment-based lead optimization." Its structural features are being modeled in quantum chemistry calculations to predict interaction profiles with biological targets.

From a regulatory perspective, the compound's safety profile is documented in accordance with REACH and ICH guidelines, addressing industry concerns about compliance. Its environmental fate data—particularly biodegradation pathways—are increasingly relevant given the emphasis on eco-friendly chemicals in EU and US markets.

In material science, the electron-withdrawing nature of its substituents makes it a candidate for designing organic semiconductors and liquid crystal components. This application aligns with searches for "advanced organic electronic materials" and "fluorinated aromatic compounds." Recent conferences have highlighted its potential in photovoltaic materials research.

The synthesis of 1261647-60-2 typically involves regioselective electrophilic substitution followed by sulfonation-amination sequences—procedures often queried in chemistry Q&A platforms. Process chemists have developed microwave-assisted and continuous flow variants to improve yield and scalability, reflecting industry's shift toward process intensification methodologies.

As the pharmaceutical industry explores targeted protein degradation technologies, derivatives of this sulfonamide are being evaluated as E3 ligase binders. This cutting-edge application responds to trending searches about "PROTAC molecules" and "degron chemistry," positioning 3-methoxy-4-(trifluoromethyl)benzene-1-sulfonamide at the forefront of modern drug discovery paradigms.